Cas no 2460755-02-4 (N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride)

• Product Name: N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride
• CAS No: 2460755-02-4
• MF: C₁₈H₃₁ClN₄O
• MW: 354.917943239212
• MDL: MFCD32702535
• CID: 5680055
• PubChem ID: 165704495
• Update Time: 2025-07-25

N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26675362
• 2460755-02-4
• N-[(1-aminocycloheptyl)methyl]-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride
• N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride

• MDL： MFCD32702535
• Inchi： 1S/C18H30N4O.ClH/c19-18(11-6-1-2-7-12-18)14-20-17(23)16-10-13-22(21-16)15-8-4-3-5-9-15;/h10,13,15H,1-9,11-12,14,19H2,(H,20,23);1H
• InChI Key： KEHIYZMSXKXMTP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CN(C2CCCCC2)N=1)NCC1(CCCCCC1)N

Computed Properties

• Exact Mass: 354.2186393g/mol
• Monoisotopic Mass: 354.2186393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride

Comprehensive Analysis of N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride (CAS No. 2460755-02-4)

The compound N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride, with the CAS number 2460755-02-4, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The pyrazole-3-carboxamide core, combined with cyclohexyl and aminocycloheptyl moieties, contributes to its distinctive pharmacological profile.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds, particularly those containing pyrazole derivatives, due to their versatile biological activities. The N-(1-aminocycloheptyl)methyl substitution in this compound enhances its bioavailability and target specificity, making it a promising candidate for further investigation. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) receptors, which could open new avenues for treating neurological disorders.

The synthesis of N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride involves a multi-step process that emphasizes the importance of stereochemical control and molecular optimization. The hydrochloride salt form improves the compound's solubility, a critical factor for drug formulation and in vivo efficacy. This aspect aligns with current trends in pharmaceutical development, where salt formation strategies are widely employed to enhance physicochemical properties.

From a structure-activity relationship (SAR) perspective, the cyclohexyl group attached to the pyrazole ring contributes to the compound's lipophilicity, potentially influencing its blood-brain barrier (BBB) permeability. This characteristic is particularly relevant in the context of neurotherapeutic agents, a rapidly growing area of research. The compound's aminocycloheptyl moiety may also play a crucial role in receptor binding, as suggested by computational molecular docking studies.

In the current pharmaceutical landscape, where personalized medicine and targeted therapies dominate research priorities, compounds like N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride offer exciting possibilities. Its structural complexity allows for potential modifications that could lead to selective receptor modulators with reduced side effects. This aligns with the growing demand for safer therapeutic options in clinical practice.

The analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and structural integrity, which are essential for reliable biological evaluation. Recent advancements in analytical chemistry have significantly improved the precision of such characterizations.

From a drug development perspective, the pharmacokinetic profile of N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride warrants thorough investigation. Current research trends emphasize the importance of ADME properties (absorption, distribution, metabolism, and excretion) in early-stage drug discovery. The compound's molecular weight and hydrogen bond donors/acceptors suggest it may comply with Lipinski's rule of five, a positive indicator for oral bioavailability.

The potential therapeutic applications of this compound are being explored in various contexts, particularly in areas where G-protein coupled receptors (GPCRs) play a significant role. The scientific community is particularly interested in its possible effects on neurotransmitter systems, given the structural similarities to known neuromodulators. This research direction aligns with current efforts to develop novel treatments for neurodegenerative diseases and mood disorders.

In the context of intellectual property and pharmaceutical patents, compounds like N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride often represent valuable assets for research institutions and pharmaceutical companies. The unique combination of its chemical scaffold and pharmacological potential makes it a subject of intense drug discovery efforts worldwide.

As the pharmaceutical industry continues to embrace computational drug design and artificial intelligence in chemistry, compounds with complex structures like this one benefit from advanced in silico prediction tools. These technologies enable researchers to optimize molecular properties before synthesis, significantly accelerating the drug development timeline and reducing costs.

The future research directions for N-(1-aminocycloheptyl)methyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride may include detailed mechanistic studies, in vivo efficacy evaluations, and potential structure-activity relationship optimization. As the understanding of its biological targets deepens, this compound may emerge as a lead structure for developing new classes of therapeutic agents with improved target specificity and therapeutic windows.